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Compound of Interest

Compound Name:
2-Propanol, 1-[bis(2-

hydroxyethyl)amino]-

Cat. No.: B1361068 Get Quote

Essential Safety and Handling Guide for 2-Propanol,
1-[bis(2-hydroxyethyl)amino]-
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Propanol, 1-[bis(2-hydroxyethyl)amino]- (CAS No. 6712-98-7). The following procedural

steps are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting.

Physicochemical and Safety Data
The following table summarizes key quantitative data for 2-Propanol, 1-[bis(2-
hydroxyethyl)amino]-. It is important to note that specific occupational exposure limits have

not been established for this compound.
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Property Value

Molecular Formula C₇H₁₇NO₃[1]

Molecular Weight 163.21 g/mol [1]

Appearance Liquid[1]

Melting Point 31.5-36 °C[2]

Boiling Point 145 °C at 0.6 mmHg[2]

Density 1.079 g/mL at 25 °C[2]

Flash Point 113 °C (235.4 °F) - closed cup[2]

Occupational Exposure Limits Not established

Personal Protective Equipment (PPE)
Adequate personal protective equipment is mandatory to minimize exposure and ensure

personal safety. The following PPE should be used when handling 2-Propanol, 1-[bis(2-
hydroxyethyl)amino]-.

Protection Type Recommended Equipment
Specifications and
Guidelines

Eye and Face Protection
Tightly fitting safety goggles

with side-shields.

Must conform to EN 166 (EU)

or NIOSH (US) standards.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., natural rubber,

neoprene, PVC). Lab coat or

apron.

Inspect gloves before use. Use

proper glove removal

technique to avoid skin

contact.

Respiratory Protection
A NIOSH/MSHA-approved

respirator.

Required when dusts are

generated or if ventilation is

inadequate. A particulate filter

(P1 or P2) may be necessary.

General Hygiene
Safety shower and eyewash

station.

Must be readily accessible in

the immediate work area.
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of this chemical.

1. Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.
Verify the immediate availability and functionality of a safety shower and eyewash station.
Assemble all necessary PPE and inspect it for integrity.
Locate and have ready the appropriate fire extinguisher (e.g., dry chemical, CO2, or alcohol-
resistant foam).[3]
Prepare a designated waste container for chemical disposal.

2. Handling:

Don the appropriate PPE in the correct sequence (lab coat, respirator, goggles, then gloves).
Handle the chemical in a manner that avoids the formation of dusts and aerosols.
Avoid direct contact with skin and eyes.[4]
Keep the container tightly closed when not in use.[3]
Wash hands thoroughly after handling, even if gloves were worn.

3. In Case of a Spill:

Evacuate non-essential personnel from the area.
Ensure adequate ventilation.
Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, dry sand).
Collect the absorbed material into a suitable container for disposal.
Clean the spill area thoroughly.
Do not allow the chemical to enter drains or waterways.[5][6]

4. First Aid Measures:

Eye Contact: Immediately rinse cautiously with plenty of water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing and seek medical advice.[3][5][6]
Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
or shower.[3][5][6]
Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
symptoms persist, seek medical advice.[3][5]
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Ingestion: Do NOT induce vomiting. Rinse mouth and seek medical advice immediately.[3][5]

Disposal Plan
All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.

Chemical Waste: Collect waste 2-Propanol, 1-[bis(2-hydroxyethyl)amino]- and any

contaminated materials (e.g., absorbent pads, gloves) in a clearly labeled, sealed container.

Container Disposal: Do not reuse empty containers. Handle uncleaned containers as you

would the product itself.[6]

Consultation: Contact your institution's environmental health and safety (EHS) office for

specific disposal procedures.

Safe Handling and Emergency Workflow
The following diagram illustrates the logical flow for safely handling 2-Propanol, 1-[bis(2-
hydroxyethyl)amino]- and the appropriate response in an emergency situation.
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Safe Handling and Emergency Workflow for 2-Propanol, 1-[bis(2-hydroxyethyl)amino]-

Standard Operating Procedure

Emergency Response

Preparation
2. Handling

- Avoid contact and inhalation
- Keep container closed

3. Disposal
- Follow institutional EHS guidelines

- Use labeled waste containers

Spill Occurs

Accident

Personal Exposure
(Skin, Eyes, Inhalation)

Accident

Contain Spill
- Use inert absorbent material Clean & Decontaminate Area

Administer First Aid
- Use eyewash/shower

- Move to fresh air

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for routine handling and emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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